Cas no 2320268-24-2 (2,6-difluoro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 2320268-24-2
• MF: C₁₉H₁₃F₂N₃O₂S₂
• MW: 417.452228307724
• CID: 6130473
• PubChem ID: 121025184
• Update Time: 2025-07-24

2,6-difluoro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• 2,6-difluoro-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• 2,6-difluoro-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• F0695-0397
• 2320268-24-2
• 2,6-difluoro-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• AKOS032478407

• Inchi： 1S/C19H13F2N3O2S2/c1-11-10-12(18-23-16-6-3-9-22-19(16)27-18)7-8-15(11)24-28(25,26)17-13(20)4-2-5-14(17)21/h2-10,24H,1H3
• InChI Key： KYPXERXEVLTMBF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NC1C=CC(C2=NC3=CC=CN=C3S2)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 417.04172534g/mol
• Monoisotopic Mass: 417.04172534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Additional information on 2,6-difluoro-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

Comprehensive Analysis of 2,6-difluoro-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 2320268-24-2)

The compound 2,6-difluoro-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 2320268-24-2) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a 1,3-thiazolo[5,4-b]pyridine core and a 2,6-difluorobenzenesulfonamide moiety, positions it as a promising candidate for targeted biological applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for resistant pathogens and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2,6-difluoro-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has surged due to their versatility in modulating protein-protein interactions. The thiazolopyridine scaffold is known for its electron-rich properties, which enhance binding affinity to biological targets. This characteristic makes CAS No. 2320268-24-2 a subject of computational chemistry studies, where molecular docking simulations predict high selectivity for enzymes involved in inflammatory pathways.

Synthetic routes to 2,6-difluoro-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide typically involve palladium-catalyzed cross-coupling reactions, a hotspot in green chemistry discussions. The compound’s sulfonamide group offers metabolic stability, addressing a key challenge in pharmacokinetic optimization—a topic frequently searched in AI-driven drug design forums. Analytical techniques such as HPLC-MS and NMR are critical for purity verification, reflecting industry standards for high-value fine chemicals.

Beyond therapeutics, CAS No. 2320268-24-2 has implications in material science. Its fused thiazole-pyridine system exhibits fluorescence properties under specific conditions, sparking interest in OLED development. This dual applicability resonates with the growing interdisciplinary focus on "theranostic" molecules that combine diagnostic and therapeutic functions—a trending search term in scientific databases.

Environmental and safety profiles of 2,6-difluoro-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide are rigorously evaluated through OECD-compliant assays. Its low bioaccumulation potential aligns with regulatory priorities for sustainable chemistry, a concern frequently raised in ESG (Environmental, Social, and Governance) investment circles. Researchers emphasize its biodegradability compared to traditional sulfonamides, addressing queries about "eco-friendly pharmaceuticals."

Patent landscapes reveal competitive activity around CAS No. 2320268-24-2, particularly in Asia-Pacific markets where small-molecule drug discovery is booming. The compound’s IP status is often searched alongside terms like "structure-activity relationship (SAR)" and "fragment-based drug design," indicating its relevance in modern medicinal chemistry workflows.

In conclusion, 2,6-difluoro-N-(2-methyl-4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide represents a convergence of multiple scientific frontiers. From its role in addressing antibiotic resistance to its materials science applications, this compound exemplifies how targeted molecular design can yield multifunctional solutions—a narrative that dominates contemporary research discourse and search engine queries alike.